2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one
Overview
Description
“2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one” is a chemical compound that contains a pyrazole ring. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one involves the reaction of 2,2-difluoroethylamine with 1-methyl-1H-pyrazole-5-carbaldehyde in the presence of a reducing agent to form the corresponding alcohol, which is then oxidized to the ketone using an oxidizing agent.", "Starting Materials": [ "2,2-difluoroethylamine", "1-methyl-1H-pyrazole-5-carbaldehyde", "Reducing agent", "Oxidizing agent" ], "Reaction": [ "Step 1: 2,2-difluoroethylamine is reacted with 1-methyl-1H-pyrazole-5-carbaldehyde in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the corresponding alcohol.", "Step 2: The alcohol is then oxidized to the ketone using an oxidizing agent, such as Jones reagent or potassium permanganate.", "Step 3: The resulting 2,2-difluoro-1-(1-methyl-1H-pyrazol-5-yl)ethan-1-one can be purified by recrystallization or column chromatography." ] } | |
CAS RN |
1564902-01-7 |
Molecular Formula |
C6H6F2N2O |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
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